Cas no 1807195-94-3 (Ethyl 5-cyano-4-fluoro-2-hydroxyphenylacetate)

• Product Name: Ethyl 5-cyano-4-fluoro-2-hydroxyphenylacetate
• CAS No: 1807195-94-3
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4796656
• Update Time: 2025-08-05

Ethyl 5-cyano-4-fluoro-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-fluoro-2-hydroxyphenylacetate

• Inchi： 1S/C11H10FNO3/c1-2-16-11(15)4-7-3-8(6-13)9(12)5-10(7)14/h3,5,14H,2,4H2,1H3
• InChI Key： FNFXCRURYGLLPL-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C#N)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-cyano-4-fluoro-2-hydroxyphenylacetate

Research Brief on Ethyl 5-cyano-4-fluoro-2-hydroxyphenylacetate (CAS: 1807195-94-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-cyano-4-fluoro-2-hydroxyphenylacetate (CAS: 1807195-94-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This fluorinated phenylacetate derivative combines multiple functional groups - a cyano group, fluorine atom, and hydroxyl group - that make it a versatile intermediate for drug discovery and development. Recent studies have highlighted its role as a key building block in the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis reveals that the compound's molecular framework allows for diverse chemical modifications, particularly through its ester and hydroxyl groups. The presence of both electron-withdrawing (cyano and fluoro) and electron-donating (hydroxyl) groups creates an interesting electronic environment that influences its reactivity and potential biological interactions. Computational modeling studies suggest this compound may exhibit favorable binding properties with certain enzyme active sites, particularly those containing serine or tyrosine residues.

In recent synthetic applications, Ethyl 5-cyano-4-fluoro-2-hydroxyphenylacetate has been utilized as a precursor for developing novel kinase inhibitors. Several research groups have reported its incorporation into pyrazole and pyrimidine-based scaffolds showing promising activity against protein kinases involved in inflammatory and oncogenic pathways. The fluorine atom at the 4-position appears to enhance both metabolic stability and target binding affinity, while the cyano group facilitates further derivatization through click chemistry approaches.

Pharmacological evaluations of derivatives synthesized from this compound have demonstrated interesting biological profiles. In particular, some analogs have shown selective inhibition of JAK family kinases with IC50 values in the low micromolar range. Other studies have explored its use in developing PET radiotracers, where the fluorine atom provides a convenient site for 18F-labeling. These developments position Ethyl 5-cyano-4-fluoro-2-hydroxyphenylacetate as a valuable tool compound in medicinal chemistry programs.

Recent patent literature indicates growing commercial interest in this chemical entity, with several applications filed for its use in pharmaceutical compositions. Manufacturing processes have been optimized to improve yield and purity, with new catalytic methods being developed for its synthesis. Analytical characterization using advanced techniques like LC-MS and 2D NMR has provided detailed structural insights that support quality control in production.

Ongoing research continues to explore the full potential of Ethyl 5-cyano-4-fluoro-2-hydroxyphenylacetate in drug discovery. Current investigations focus on its application in fragment-based drug design and as a core structure for developing targeted protein degraders (PROTACs). The compound's balanced physicochemical properties and synthetic versatility suggest it will remain an important building block in pharmaceutical research for the foreseeable future.